Cas no 1250775-44-0 (6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine
• CAS No: 1250775-44-0
• MF: C₁₂H₂₀ClN₃
• MW: 241.760301589966
• CID: 5548497
• Update Time: 2025-06-09

6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine, 6-chloro-N,N-bis(2-methylpropyl)-
• 6-chloro-n,n-bis(2-methylpropyl)pyrimidin-4-amine
• 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine

• Inchi： 1S/C12H20ClN3/c1-9(2)6-16(7-10(3)4)12-5-11(13)14-8-15-12/h5,8-10H,6-7H2,1-4H3
• InChI Key： XMWFDWZTWOXEKB-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=CC(N(CC(C)C)CC(C)C)=N1

Additional information on 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine

Introduction to 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine (CAS No. 1250775-44-0)

6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1250775-44-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This pyrimidine derivative features a chloro substituent at the 6-position and two N,N-bis(2-methylpropyl)amino groups at the 4-position, which contribute to its unique chemical properties and potential biological activities.

The structural configuration of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine makes it a versatile intermediate in synthetic chemistry. The presence of the chloro group enhances its reactivity, allowing for further functionalization through nucleophilic substitution reactions. This property is particularly valuable in drug discovery pipelines, where such intermediates can be modified to produce novel bioactive molecules.

In recent years, pyrimidine derivatives have been extensively studied due to their broad spectrum of biological activities. These compounds are known to interact with various biological targets, including enzymes and receptors, making them promising candidates for therapeutic applications. The N,N-bis(2-methylpropyl)amino groups in 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine contribute to its lipophilicity, which can influence membrane permeability and metabolic stability—key factors in drug design.

One of the most compelling aspects of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine is its potential role in the development of new pharmaceutical agents. Researchers have been exploring its derivatives as inhibitors of kinases and other enzymes implicated in cancer and inflammatory diseases. For instance, modifications to the pyrimidine core have led to compounds with potent antitumor activity by targeting specific signaling pathways.

The agrochemical industry has also shown interest in this compound. Pyrimidine-based molecules are frequently employed in the synthesis of herbicides and fungicides due to their ability to disrupt essential metabolic processes in plants. The structural features of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine may enable the development of next-generation crop protection agents with improved efficacy and environmental safety.

Advances in computational chemistry have further enhanced the utility of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine as a building block. Molecular modeling studies have revealed insights into its binding interactions with biological targets, guiding the design of more effective derivatives. These simulations predict that optimizing the substitution patterns could enhance binding affinity while minimizing off-target effects.

The synthesis of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Modern synthetic methodologies, such as flow chemistry and catalytic processes, have been adapted to streamline these reactions, making large-scale production more feasible. This progress is crucial for supporting preclinical and clinical studies.

In preclinical research, 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine has been evaluated for its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). Studies indicate that its moderate lipophilicity and stability in biological systems make it a promising candidate for oral administration. Additionally, preliminary toxicology assessments suggest that it exhibits acceptable safety margins at therapeutic doses.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine. By rapidly testing thousands of derivatives for biological activity, researchers can identify lead compounds more efficiently. This approach has already led to several novel drug candidates entering clinical trials based on pyrimidine scaffolds.

Future directions in the study of 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine include exploring its role in combination therapies. By pairing it with other bioactive molecules, researchers aim to enhance therapeutic outcomes while reducing resistance development. Such strategies are particularly relevant in oncology, where combination treatments have demonstrated superior patient responses compared to single-agent therapies.

The environmental impact of using 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine as an intermediate also deserves consideration. Sustainable synthetic routes are being developed to minimize waste and reduce reliance on hazardous reagents. Green chemistry principles are being applied to ensure that future applications align with global sustainability goals without compromising efficacy.

In conclusion, 6-chloro-N,N-bis(2-methylpropyl)pyrimidin-4-amine (CAS No. 1250775-44-0) represents a significant advancement in medicinal and agrochemical research. Its unique structural features offer opportunities for developing innovative treatments across multiple therapeutic areas. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing global health and agricultural challenges.